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Compound of Interest

Scopolamine N-oxide
Compound Name:

hydrobromide
CAS No.: 6106-81-6
Cat. No.: B1200205

Get Quote

Executive Summary

Scopolamine N-oxide hydrobromide (Genoscopolamine) is a pharmacologically distinct
derivative of the tropane alkaloid scopolamine. While it shares the core mechanism of action—
competitive antagonism at muscarinic acetylcholine receptors (mMAChRs)—its physicochemical
properties fundamentally alter its pharmacokinetics.

Unlike its parent compound, scopolamine (a tertiary amine), the N-oxide derivative possesses a
polar nitrogen-oxygen bond that significantly limits its ability to passively diffuse across the
blood-brain barrier (BBB). This characteristic makes Scopolamine N-oxide a critical tool in
neuropharmacology: it serves as a peripherally restricted control to decouple central nervous
system (CNS) cholinergic effects from peripheral autonomic responses. However, researchers
must account for its potential in vivo reduction to the parent compound, which can introduce
confounding central effects in prolonged studies.
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Chemical Pharmacology & Structure-Activity

Relationship (SAR)
Structural Modifications

The defining feature of Scopolamine N-oxide is the oxidation of the bridgehead nitrogen.
e Parent: Scopolamine (

) contains a tertiary amine, allowing it to exist in equilibrium between charged and uncharged
forms at physiological pH, facilitating BBB penetration.

» Derivative: Scopolamine N-oxide (

) contains a coordinate covalent N-O bond. This creates a permanent dipole, increasing
hydrophilicity and preventing the lipophilic diffusion required for rapid CNS entry.

e Salt Form: The hydrobromide (HBr) salt is utilized to maximize aqueous solubility for
parenteral or oral administration in experimental settings.

Receptor Affinity

Scopolamine N-oxide retains high affinity for muscarinic receptors (M1-M5 subtypes). It acts as
a non-selective competitive antagonist. While its binding affinity (

) is comparable to scopolamine, its functional potency in vivo is dictated by tissue access rather
than receptor kinetics.

Table 1: Comparative Pharmacological Profile
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Feature Scopolamine (Hyoscine) Scopolamine N-oxide HBr
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Mechanism of Action: Molecular Signaling

Scopolamine N-oxide functions as a competitive orthosteric antagonist. It binds to the
acetylcholine recognition site on the muscarinic G-protein coupled receptors (GPCRSs) without
activating the receptor.

Signal Transduction Blockade

By occupying the receptor, Scopolamine N-oxide prevents endogenous acetylcholine (ACh)
from binding. This blockade inhibits the downstream signaling cascades normally triggered by
MAChR activation:

e Gg-coupled receptors (M1, M3, M5): Blockade prevents the activation of Phospholipase C
(PLC), inhibiting the generation of IP3 and Diacylglycerol (DAG), and preventing intracellular
calcium mobilization.

e Gi/o-coupled receptors (M2, M4): Blockade prevents the inhibition of Adenylyl Cyclase,
thereby normalizing cAMP levels that would otherwise be suppressed by ACh.

Visualization of Signaling Blockade
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*Figure 1: Competitive
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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